Cas no 1083274-37-6 (1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1083274-37-6
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 4570598
• PubChem ID: 28951132
• Update Time: 2024-03-01

1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-triazole-4-carboxaldehyde, 1,5-dimethyl-
• 1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C5H7N3O/c1-4-5(3-9)6-7-8(4)2/h3H,1-2H3
• InChI Key： QABPKWJMGRCUIB-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes